Cas no 1394960-41-8 (2-methyl-6-(propan-2-yloxy)pyridin-3-amine)

• Product Name: 2-methyl-6-(propan-2-yloxy)pyridin-3-amine
• CAS No: 1394960-41-8
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 5896159
• PubChem ID: 81575930
• Update Time: 2025-10-29

2-methyl-6-(propan-2-yloxy)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine, 2-methyl-6-(1-methylethoxy)-
• 2-methyl-6-(propan-2-yloxy)pyridin-3-amine
• 1394960-41-8
• 6-Isopropoxy-2-methylpyridin-3-amine
• AKOS020154879
• SCHEMBL17372584
• EN300-1295716

• Inchi： 1S/C9H14N2O/c1-6(2)12-9-5-4-8(10)7(3)11-9/h4-6H,10H2,1-3H3
• InChI Key： LZOAYQYICCACAO-UHFFFAOYSA-N
• SMILES： C1(C)=NC(OC(C)C)=CC=C1N

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• Density: 1.048±0.06 g/cm3(Predicted)
• Boiling Point: 282.0±35.0 °C(Predicted)
• pka: 5.88±0.22(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 2-methyl-6-(propan-2-yloxy)pyridin-3-amine

Recent Advances in the Study of 2-methyl-6-(propan-2-yloxy)pyridin-3-amine (CAS: 1394960-41-8)

The compound 2-methyl-6-(propan-2-yloxy)pyridin-3-amine (CAS: 1394960-41-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This pyridine derivative has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and anti-inflammatory agents. Recent studies have focused on elucidating its molecular mechanisms, pharmacokinetic properties, and therapeutic efficacy, making it a compound of high interest for drug discovery and development.

One of the key areas of research has been the role of 2-methyl-6-(propan-2-yloxy)pyridin-3-amine in modulating kinase activity. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer and autoimmune disorders. Recent in vitro and in vivo studies have demonstrated that this compound exhibits selective inhibition against specific kinase targets, suggesting its potential as a lead compound for the development of targeted therapies. The compound's unique structural features, including the isopropoxy and amino substituents, contribute to its binding affinity and selectivity.

In addition to its kinase inhibitory properties, 2-methyl-6-(propan-2-yloxy)pyridin-3-amine has also been investigated for its anti-inflammatory effects. Preclinical studies have shown that the compound can effectively suppress the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophage cell lines. These findings highlight its potential as a therapeutic agent for inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. Further research is needed to optimize its pharmacokinetic profile and evaluate its safety in clinical settings.

The synthesis and structural optimization of 2-methyl-6-(propan-2-yloxy)pyridin-3-amine have also been a focus of recent research. Advances in synthetic chemistry have enabled the development of more efficient and scalable routes for its production, facilitating further pharmacological evaluation. Additionally, structure-activity relationship (SAR) studies have identified key modifications that enhance its biological activity and reduce off-target effects. These insights are invaluable for the design of next-generation derivatives with improved therapeutic profiles.

Despite the promising findings, challenges remain in the development of 2-methyl-6-(propan-2-yloxy)pyridin-3-amine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical and clinical studies. Collaborative efforts between academia and industry will be essential to overcome these hurdles and translate the compound's potential into clinical applications.

In conclusion, 2-methyl-6-(propan-2-yloxy)pyridin-3-amine (CAS: 1394960-41-8) represents a promising candidate for drug development, with demonstrated efficacy in kinase inhibition and anti-inflammatory activity. Ongoing research efforts are expected to further elucidate its therapeutic potential and pave the way for its clinical translation. The compound's unique chemical properties and biological activities make it a valuable subject of study in the field of chemical biology and pharmaceutical sciences.